Cas no 1807084-45-2 (3-Aminomethyl-2-chloro-6-cyanophenylacetic acid)

• Product Name: 3-Aminomethyl-2-chloro-6-cyanophenylacetic acid
• CAS No: 1807084-45-2
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 4943011
• Update Time: 2025-10-29

3-Aminomethyl-2-chloro-6-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-2-chloro-6-cyanophenylacetic acid

• Inchi： 1S/C10H9ClN2O2/c11-10-7(5-13)2-1-6(4-12)8(10)3-9(14)15/h1-2H,3,5,13H2,(H,14,15)
• InChI Key： NSDPDPRDVBYWSL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C#N)C=1CC(=O)O)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: -1.7
• Topological Polar Surface Area: 87.1

Additional information on 3-Aminomethyl-2-chloro-6-cyanophenylacetic acid

3-Aminomethyl-2-chloro-6-cyanophenylacetic Acid (CAS No. 1807084-45-2): A Comprehensive Overview

3-Aminomethyl-2-chloro-6-cyanophenylacetic acid (CAS No. 1807084-45-2) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its 3-aminomethyl, 2-chloro, and 6-cyanophenylacetic acid functionalities, offers a promising platform for the development of novel therapeutic agents and chemical probes.

The molecular formula of 3-Aminomethyl-2-chloro-6-cyanophenylacetic acid is C₁₀H₉ClN₂O₂, and its molecular weight is approximately 230.64 g/mol. The compound's structure includes a substituted phenyl ring with a cyano group at the 6-position, a chlorine atom at the 2-position, and an aminomethyl group attached to the phenylacetic acid moiety. These functional groups contribute to the compound's unique chemical properties and potential biological activities.

In recent years, 3-Aminomethyl-2-chloro-6-cyanophenylacetic acid has been extensively studied for its potential applications in various areas of medicinal chemistry. One of the key areas of interest is its role as a building block in the synthesis of prodrugs and targeted drug delivery systems. The presence of the aminomethyl group allows for facile conjugation with other molecules, making it an attractive candidate for the development of prodrugs that can be activated under specific physiological conditions.

The cyano group in 3-Aminomethyl-2-chloro-6-cyanophenylacetic acid is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. This property has been leveraged in the design of inhibitors for various enzymes and receptors, particularly those involved in cancer and inflammatory diseases. For instance, recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them potential leads for anticancer drug development.

The chlorine substituent at the 2-position of the phenyl ring adds further complexity to the molecule's behavior. Chlorine atoms are often used in medicinal chemistry to enhance lipophilicity and improve membrane permeability, which can be crucial for drugs that need to cross biological barriers such as the blood-brain barrier (BBB). This makes 3-Aminomethyl-2-chloro-6-cyanophenylacetic acid an attractive starting point for developing drugs targeting neurological disorders.

In addition to its potential therapeutic applications, 3-Aminomethyl-2-chloro-6-cyanophenylacetic acid has also been explored as a tool in chemical biology research. Its unique structure allows it to serve as a scaffold for the synthesis of fluorescent probes and imaging agents. These probes can be used to study cellular processes and protein interactions with high spatial and temporal resolution, providing valuable insights into disease mechanisms.

The synthesis of 3-Aminomethyl-2-chloro-6-cyanophenylacetic acid typically involves multi-step reactions that include functional group transformations and protection-deprotection strategies. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research.

Clinical trials involving derivatives of 3-Aminomethyl-2-chloro-6-cyanophenylacetic acid are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results have shown promising outcomes, particularly in preclinical models of cancer and neurodegenerative disorders. However, further research is needed to fully understand the pharmacokinetics, pharmacodynamics, and potential side effects of these compounds.

In conclusion, 3-Aminomethyl-2-chloro-6-cyanophenylacetic acid (CAS No. 1807084-45-2) represents a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure offers a versatile platform for the development of novel therapeutic agents and chemical tools, making it an area of ongoing interest for scientists and researchers worldwide.